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Compound of Interest

Compound Name: 3,3-Dimethylcyclopentene

Cat. No.: B1616611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,3-dimethylcyclopentene (CAS:

58049-91-5), a cyclic alkene of interest in various fields of chemical research and development.

This document details its chemical and physical properties, established synthesis

methodologies, and reactivity. A key focus is placed on providing actionable experimental

protocols and structured spectroscopic data to aid researchers in their practical applications of

this compound. Safety and handling information is also included to ensure its proper use in a

laboratory setting.

Introduction
3,3-Dimethylcyclopentene is a five-membered cyclic alkene with the molecular formula

C₇H₁₂.[1] Its structure is characterized by a cyclopentene ring with two methyl groups attached

to the C3 carbon atom.[1] This gem-dimethyl substitution creates steric hindrance around the

double bond, influencing its reactivity and making it a valuable model compound for studying

steric effects in chemical reactions. Its applications span from fundamental organic chemistry

research to being an intermediate in the synthesis of more complex molecules, including

specialty polymers and lubricants.[2]
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A summary of the key chemical and physical properties of 3,3-dimethylcyclopentene is

presented in the table below. This data is essential for its handling, purification, and use in

chemical reactions.

Property Value Reference

CAS Number 58049-91-5 [1]

Molecular Formula C₇H₁₂ [1]

Molecular Weight 96.17 g/mol [1]

IUPAC Name 3,3-dimethylcyclopentene [1]

Synonyms
3,3-Dimethyl-1-cyclopentene,

Cyclopentene, 3,3-dimethyl-
[1]

Appearance Colorless liquid

Boiling Point 78-79 °C

Density 0.771 g/mL

Refractive Index 1.423

Solubility
Insoluble in water, soluble in

organic solvents

Synthesis of 3,3-Dimethylcyclopentene
The two primary methods for the synthesis of 3,3-dimethylcyclopentene are the acid-

catalyzed dehydration of 3,3-dimethylcyclopentanol and the catalytic dehydrogenation of 3,3-

dimethylcyclopentane.

Acid-Catalyzed Dehydration of 3,3-
Dimethylcyclopentanol
This is a common laboratory-scale method for preparing 3,3-dimethylcyclopentene. The

reaction proceeds via an E1 elimination mechanism.
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Apparatus Setup: Assemble a fractional distillation apparatus using a round-bottom flask, a

fractionating column, a condenser, and a receiving flask.

Reagent Addition: In the round-bottom flask, place 3,3-dimethylcyclopentanol. Slowly and

with cooling, add a catalytic amount of a strong acid, such as sulfuric acid or phosphoric

acid.

Reaction and Distillation: Heat the mixture gently. The 3,3-dimethylcyclopentene product

will form and distill over with water.

Workup: Collect the distillate in a separatory funnel. Wash the organic layer with a saturated

sodium bicarbonate solution to neutralize any remaining acid, followed by a wash with brine.

Drying and Purification: Dry the organic layer over an anhydrous drying agent (e.g.,

anhydrous magnesium sulfate). The final product can be purified by simple distillation.

Logical Workflow for Acid-Catalyzed Dehydration:

Reaction Purification

3,3-Dimethylcyclopentanol +
Acid Catalyst (H₂SO₄) Heating Formation of

3,3-Dimethylcyclopentene + H₂O Fractional Distillation Washing with NaHCO₃

and Brine
Drying over

Anhydrous MgSO₄
Pure 3,3-Dimethylcyclopentene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,3-dimethylcyclopentene via acid-catalyzed

dehydration.

Catalytic Dehydrogenation of 3,3-Dimethylcyclopentane
This method is more suitable for larger-scale industrial production and involves passing the

vapor of 3,3-dimethylcyclopentane over a heated catalyst.
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Catalyst Preparation: Pack a tube furnace with a suitable dehydrogenation catalyst, such as

platinum or palladium supported on alumina.

Reaction Setup: Heat the furnace to the required reaction temperature (typically 300-500

°C).

Reactant Introduction: Introduce a stream of 3,3-dimethylcyclopentane vapor, carried by an

inert gas (e.g., nitrogen or argon), into the heated catalyst bed.

Product Collection: The reaction products, including 3,3-dimethylcyclopentene and

hydrogen gas, are passed through a condenser to liquefy the organic product. The hydrogen

gas is vented safely.

Purification: The collected liquid is then purified by fractional distillation to isolate the 3,3-
dimethylcyclopentene.

Spectroscopic Data
The following tables summarize the expected spectroscopic data for 3,3-
dimethylcyclopentene, which are crucial for its identification and characterization.

¹H NMR Spectroscopy (Proton NMR)
Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~5.6 m 2H
Olefinic protons

(CH=CH)

~2.2 t 2H Allylic protons (CH₂)

~1.6 t 2H CH₂

~1.0 s 6H
Methyl protons (2 x

CH₃)

¹³C NMR Spectroscopy (Carbon-13 NMR)
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Chemical Shift (δ) (ppm) Assignment

~130 Olefinic carbons (C=C)

~45 Allylic carbon (CH₂)

~40 Quaternary carbon (C(CH₃)₂)

~30 CH₂

~25 Methyl carbons (CH₃)

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Vibration Type Functional Group

~3050 C-H stretch =C-H (alkene)

2960-2850 C-H stretch C-H (alkane)

~1650 C=C stretch Alkene

~1460 C-H bend CH₂

~1370 C-H bend CH₃

Mass Spectrometry (MS)
m/z Interpretation

96 Molecular ion (M⁺)

81 Loss of a methyl group ([M-15]⁺)

68 Retro-Diels-Alder fragmentation

67
Loss of an ethyl group ([M-29]⁺) or further

fragmentation

Reactivity and Chemical Transformations
The primary site of reactivity in 3,3-dimethylcyclopentene is the carbon-carbon double bond.

It undergoes typical electrophilic addition reactions.
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Signaling Pathway for Electrophilic Addition (e.g., Hydrohalogenation):

3,3-Dimethylcyclopentene

Tertiary Carbocation Intermediate

 + Electrophile

Electrophile (e.g., HBr)

Addition Product

 + Nucleophile

Nucleophile (Br⁻)

Click to download full resolution via product page

Caption: General mechanism for the electrophilic addition to 3,3-dimethylcyclopentene.

Common Reactions:

Hydrogenation: Catalytic hydrogenation of the double bond yields 1,1-dimethylcyclopentane.

Halogenation: Addition of halogens (e.g., Br₂, Cl₂) across the double bond.

Hydrohalogenation: Addition of hydrogen halides (e.g., HBr, HCl) following Markovnikov's

rule.

Hydration: Acid-catalyzed addition of water to form 1,2-dimethylcyclopentanol.

Safety and Handling
3,3-Dimethylcyclopentene is a flammable liquid and should be handled with appropriate

safety precautions.

Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and

a lab coat.
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Handling: Work in a well-ventilated area, preferably in a fume hood. Keep away from heat,

sparks, and open flames.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific guidance and safety protocols. Always consult the

relevant Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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